Cas no 1805288-58-7 (2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1805288-58-7
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877280
• Update Time: 2025-05-25

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-8-6(4-14)5(9(10)11)3-13-7(8)2-12/h3-4,9H,1H3
• InChI Key： GRGULAUCTYMTPL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1C=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

Introduction to 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805288-58-7)

2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and promising biological activities. This compound, identified by the chemical abstracts service number CAS No. 1805288-58-7, belongs to the pyridine family, a class of molecules widely recognized for their diverse pharmacological properties. The presence of functional groups such as the cyano group, the difluoromethyl substituent, and the methoxy group, along with the aldehyde functionality at the 4-position, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde imparts several advantageous characteristics that make it an attractive candidate for drug discovery programs. The cyano group at the 2-position introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl group at the 5-position is a well-documented pharmacophore that can improve metabolic stability and binding affinity to biological receptors. Additionally, the methoxy group at the 3-position provides further opportunities for chemical derivatization, allowing for the creation of novel analogs with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The aldehyde functionality at the 4-position of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde serves as a reactive site for further functionalization, enabling the synthesis of more complex molecules through condensation reactions with amines or hydrazines.

In vitro studies have demonstrated that 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde exhibits notable biological activity across multiple targets. For instance, research has shown that this compound can inhibit certain kinases involved in cancer cell proliferation. The combination of the cyano and difluoromethyl groups appears to enhance its binding affinity to these kinases, leading to potent inhibitory effects. Furthermore, preliminary data suggest that this compound may also exhibit anti-inflammatory properties by modulating cytokine production in immune cells.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions to form the pyridine ring, followed by selective functionalization at the 2-, 3-, and 4-positions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve regioselectivity and minimize side reactions.

The pharmacokinetic properties of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde are also of considerable interest. Preliminary pharmacokinetic studies indicate that this compound has a reasonable bioavailability and moderate metabolic stability in vivo. These findings suggest that it may be suitable for further development into a lead compound for drug candidates. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential toxicological concerns.

The potential applications of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde extend beyond oncology and inflammation research. Its unique structural features make it a valuable building block for designing molecules targeting other therapeutic areas such as neurodegenerative diseases and infectious diseases. Researchers are exploring its utility as a precursor for synthesizing more complex derivatives with enhanced potency and selectivity.

Future directions in the study of 2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde include expanding its chemical space through library synthesis and high-throughput screening (HTS) campaigns. By generating a diverse collection of analogs based on this scaffold, researchers can identify novel lead compounds with improved pharmacological profiles. Additionally, computational modeling techniques such as molecular docking and virtual screening can be employed to predict binding interactions and optimize lead optimization strategies.

In conclusion,2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805288-58-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into new therapeutic agents. As our understanding of drug design continues to evolve,2-Cyano-5-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde is poised to play an important role in advancing innovative treatments for various human diseases.